molecular formula C6H10N4O2 B8669785 Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate

Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate

Cat. No.: B8669785
M. Wt: 170.17 g/mol
InChI Key: ZUGWQLAGBVBTIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H10N4O2

Molecular Weight

170.17 g/mol

IUPAC Name

ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate

InChI

InChI=1S/C6H10N4O2/c1-2-12-6(11)5-8-4(3-7)9-10-5/h2-3,7H2,1H3,(H,8,9,10)

InChI Key

ZUGWQLAGBVBTIH-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NNC(=N1)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 5-((tert-butoxycarbonylamino)methyl)-1H-1,2,4-triazole-3-carboxylate (100 mg, 0.37 mmol) [Borg, S. et al., J. Org. Chem., 60:3112-3120 (1995)] was dissolved in CH2Cl2 (2 mL) and TFA (1 mL). After 1 h, this was concentrated to give ethyl 5-(aminomethyl)-1H-1,2,4-triazole-3-carboxylate, TFA (Int-XIV, 95 mg, 0.33 mmol, 90%); LCMS=171.1 [M+H]+; 1H NMR (400 MHz, methanol-d4) δ ppm 4.45 (2 H, q, J=7.12 Hz), 4.35 (2 H, s), 1.40 (3 H, t, J=7.15 Hz).
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two

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